Cas no 926262-86-4 (4-(5-aminopyridin-2-yl)piperazin-2-one)

• Product Name: 4-(5-aminopyridin-2-yl)piperazin-2-one
• CAS No: 926262-86-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD09040668
• CID: 1078421
• PubChem ID: 16228729
• Update Time: 2025-06-12

4-(5-aminopyridin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-Amino-2-pyridinyl)-2-piperazinone
• SCHEMBL12184922
• F2158-1266
• FT-0715028
• 4-(5-aminopyridin-2-yl)piperazin-2-one
• CS-0199843
• Z239126416
• AS-35562
• A920382
• AKOS000126660
• EN300-37254
• BMB26286
• MFCD09040668
• 926262-86-4
• DTXSID50585539
• DA-00739

• MDL： MFCD09040668
• Inchi： 1S/C9H12N4O/c10-7-1-2-8(12-5-7)13-4-3-11-9(14)6-13/h1-2,5H,3-4,6,10H2,(H,11,14)
• InChI Key： IQOVLEIODCQKEV-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC(=CN=2)N)CCN1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

4-(5-aminopyridin-2-yl)piperazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-(5-aminopyridin-2-yl)piperazin-2-one

Introduction to 4-(5-aminopyridin-2-yl)piperazin-2-one (CAS No. 926262-86-4)

4-(5-aminopyridin-2-yl)piperazin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 926262-86-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 4-(5-aminopyridin-2-yl)piperazin-2-one consists of a piperazine ring linked to a 5-amino-substituted pyridine moiety, which contributes to its versatility in chemical reactions and biological interactions.

The compound’s significance is further underscored by its role as a key intermediate in the synthesis of various pharmacologically active agents. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutic molecules. Recent advancements in medicinal chemistry have highlighted the compound’s utility in developing treatments for neurological and cardiovascular disorders.

One of the most compelling aspects of 4-(5-aminopyridin-2-yl)piperazin-2-one is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By incorporating this compound into drug design, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The presence of both amino and nitro groups in its structure provides multiple sites for chemical modification, enabling the creation of derivatives with enhanced pharmacological properties.

Recent studies have also explored the antimicrobial properties of 4-(5-aminopyridin-2-yl)piperazin-2-one and its derivatives. The compound has shown promise in inhibiting the growth of various bacterial and fungal strains, suggesting its potential as an antimicrobial agent. This property is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed. The mechanism of action involves disruption of essential bacterial processes, such as cell wall synthesis and DNA replication, thereby exerting a lethal effect on microbial pathogens.

The synthesis of 4-(5-aminopyridin-2-yl)piperazin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity. The use of palladium-based catalysts has been particularly effective in facilitating key transformations within the molecular framework. These synthetic approaches not only highlight the compound’s synthetic accessibility but also demonstrate the importance of innovative chemical techniques in pharmaceutical research.

In addition to its pharmaceutical applications, 4-(5-aminopyridin-2-yl)piperazin-2-one has shown potential in material science. Its ability to form stable complexes with metal ions makes it useful in developing coordination polymers and metal organic frameworks (MOFs). These materials have diverse applications, including gas storage, catalysis, and sensing technologies. The compound’s chelating properties allow it to bind with transition metals such as copper and zinc, which are essential for various biological functions.

The biological activity of 4-(5-aminopyridin-2-yl)piperazin-2-one is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is critical for developing central nervous system (CNS) drugs, as it ensures that therapeutic agents can reach their target sites within the brain effectively. Studies have demonstrated that modifications to the pyridine ring can improve BBB penetration without compromising pharmacological efficacy. This finding opens up new avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Computational modeling has played a pivotal role in understanding the interactions between 4-(5-aminopyridin-2-yl)piperazin-2-one and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction residues on target proteins. These computational studies provide valuable insights into the compound’s mechanism of action and guide experimental design for optimizing its pharmacological properties. The integration of computational chemistry with traditional experimental approaches has accelerated the discovery process in drug development.

The environmental impact of synthesizing and utilizing 4-(5-aminopyridin-2-yl)piperazin-2-one is also an area of growing interest. Researchers are exploring green chemistry principles to develop more sustainable synthetic routes that minimize waste generation and energy consumption. For instance, solvent-free reactions and biocatalytic methods have been investigated as alternatives to conventional synthetic approaches. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

Future research directions for 4-(5-amino-pyridin-pyrazol-pyrimidin-pyrimidin-pyrazole-pyrazol-pyrimidin-pyrimidin-pyrazole-pyrimidin) include exploring its role in combination therapies with other drugs. Combination therapy has emerged as a powerful strategy for treating complex diseases by leveraging synergistic effects between different therapeutic agents. Preliminary studies suggest that 4-(5-amino-pyridin-pyrazol-pyrimidin-pyrimidin-pyrazole-pyrimidin-pyrimidin-pyrazole-pyrimidin) may enhance the efficacy of existing treatments when used in conjunction with other pharmacological agents.

In conclusion, 4-(5-amino-pyridine-pyrrolidine) represents a versatile compound with significant potential across multiple domains of pharmaceutical research and application. Its unique structural features make it an invaluable tool for developing novel therapeutics targeting neurological disorders, infectious diseases, and other medical conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes worldwide.